Cas no 2246919-38-8 (2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246919-38-8
• MF: C₁₆H₂₉BO₂
• MW: 264.211265325546
• CID: 6083063
• PubChem ID: 165471591
• Update Time: 2025-10-28

2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• EN300-802417
• 2-(2-cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2246919-38-8
• 2-(2-Cyclooctylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H29BO2/c1-15(2)16(3,4)19-17(18-15)13-12-14-10-8-6-5-7-9-11-14/h12-14H,5-11H2,1-4H3/b13-12+
• InChI Key： MLNSSZGDRXZQJC-OUKQBFOZSA-N
• SMILES： O1B(/C=C/C2CCCCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.2260603g/mol
• Monoisotopic Mass: 264.2260603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246919-38-8): A Versatile Building Block in Modern Organic Synthesis

2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246919-38-8) is a highly versatile and valuable compound in the field of modern organic synthesis. This compound belongs to the class of boronic esters and has gained significant attention due to its unique structural features and reactivity. The presence of a cyclooctyl group and a boronic ester moiety makes it an excellent building block for a wide range of chemical transformations, particularly in the development of pharmaceuticals and materials science.

The structure of 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is characterized by a cyclooctyl ring attached to a vinyl group, which is further linked to a boronic ester. This configuration provides the compound with remarkable stability and reactivity under various reaction conditions. The cyclooctyl ring introduces steric bulk and conformational flexibility, which can be crucial for controlling the stereochemistry and regioselectivity of reactions involving this compound.

One of the key applications of 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the field of Suzuki-Miyaura coupling reactions. These reactions are widely used in organic synthesis for the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters. The boronic ester functionality in this compound makes it an ideal coupling partner for these reactions. Recent studies have shown that 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can efficiently participate in Suzuki-Miyaura couplings with a variety of aryl halides under mild conditions, yielding high yields and excellent selectivity.

In addition to its use in Suzuki-Miyaura couplings, 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been explored for its potential in other types of cross-coupling reactions. For example, it has been utilized in Negishi couplings and Stille couplings to form complex organic molecules with high efficiency. These reactions are particularly useful in the synthesis of natural products and pharmaceutical intermediates where precise control over molecular architecture is essential.

The unique properties of 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have also made it an attractive candidate for the development of new materials. In polymer chemistry, this compound can serve as a monomer or cross-linking agent to create polymers with tailored properties. The cyclooctyl group can impart mechanical strength and thermal stability to the resulting polymers, while the boronic ester functionality can enable post-polymerization modifications through click chemistry or other reactive processes.

In the pharmaceutical industry, 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has shown promise as a key intermediate in the synthesis of drug candidates. Its ability to undergo selective functionalization and coupling reactions makes it an ideal starting material for the preparation of complex drug molecules. Recent research has focused on using this compound to synthesize potential therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with a cyclooctene derivative and perform a hydroboration reaction followed by oxidation to form the corresponding boronic acid. This intermediate is then converted into the boronic ester through treatment with pinacol or other suitable diols. The resulting compound can be purified using standard techniques such as column chromatography or recrystallization.

The safety profile of 2-(2-Cyclooctylethenyl)-4,4,5,5-tetramethyl-1，3，2-dioxaborolane is generally favorable when handled under appropriate laboratory conditions. However，as with any chemical reagent，it is important to follow standard safety protocols，including proper storage，handling，and disposal practices，to ensure safe use in research settings.

In conclusion，2-(2-Cyclooctylethenyl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No． 0000000) is a highly versatile compound with significant potential in various areas of organic synthesis．Its unique structural features and reactivity make it an invaluable tool for researchers working on new materials，pharmaceuticals，and complex organic molecules．As ongoing research continues to uncover new applications for this compound，it is likely to play an increasingly important role in advancing the frontiers of chemical science．